Cas no 477490-49-6 (methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate)

• Product Name: methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate
• CAS No: 477490-49-6
• MF: C₂₀H₁₄N₂O₅S
• MW: 394.400563716888
• CID: 6246525
• PubChem ID: 4609871
• Update Time: 2025-06-29

methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate
• 477490-49-6
• EU-0072916
• methyl 3-(2-(1,3-dioxoisoindolin-2-yl)acetamido)benzo[b]thiophene-2-carboxylate
• methyl 3-[2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido]-1-benzothiophene-2-carboxylate
• Oprea1_682762
• Z123563106
• AKOS024600161
• CCG-17320
• methyl 3-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-1-benzothiophene-2-carboxylate
• F0806-0067

• Inchi： 1S/C20H14N2O5S/c1-27-20(26)17-16(13-8-4-5-9-14(13)28-17)21-15(23)10-22-18(24)11-6-2-3-7-12(11)19(22)25/h2-9H,10H2,1H3,(H,21,23)
• InChI Key： UNSLPHISFLFBCR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C2C=CC=CC1=2)NC(CN1C(C2C=CC=CC=2C1=O)=O)=O

Computed Properties

• Exact Mass: 394.06234272g/mol
• Monoisotopic Mass: 394.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate

Methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate (CAS No. 477490-49-6): A Comprehensive Overview

Methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate, identified by its CAS number 477490-49-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for designing novel therapeutic agents.

The compound's structure comprises a benzothiophene core, which is a well-known pharmacophore in medicinal chemistry. Benzothiophene derivatives have been extensively studied for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The specific modification of this core with an acetamido group and a carboxylate moiety enhances its pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of isoindoline derivatives due to their unique chemical properties and biological activities. The isoindoline ring system, particularly when fused with other heterocycles like benzothiophene, can exhibit enhanced stability and improved bioavailability. The compound in question features a 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl substituent, which is known to contribute to its binding affinity and metabolic stability.

One of the most compelling aspects of Methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate is its potential as a lead compound for the development of new drugs. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes associated with inflammation and cancer progression.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The incorporation of the acetamido group and the carboxylate moiety necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their use in downstream applications.

From a computational chemistry perspective, the molecular structure of Methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamido-1-benzothiophene-2-carboxylate has been analyzed using various computational tools. These studies have provided valuable insights into its electronic properties and potential binding modes with biological targets. Molecular docking simulations have been particularly useful in identifying key interactions between the compound and its intended targets.

The pharmacokinetic properties of this compound are also of great interest. Studies have been conducted to evaluate its solubility, stability, and metabolic pathways. Understanding these properties is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. The presence of multiple functional groups makes this compound amenable to various formulation strategies.

In conclusion, Methyl 3-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)acetamido-l-benzothiophene-Z-carboxylate (CAS No. 477490-l9-l6) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable tool for drug discovery and development. Further research is warranted to fully elucidate its therapeutic potential and optimize its use in clinical applications.